Cas no 62842-31-3 (Acetonitrile, [methyl(1-methylethyl)amino]-)
62842-31-3 structure
Product Name:Acetonitrile, [methyl(1-methylethyl)amino]-
CAS No:62842-31-3
MF:C6H12N2
MW:112.172881126404
CID:430024
PubChem ID:10534635
Update Time:2025-08-03
Acetonitrile, [methyl(1-methylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [methyl(1-methylethyl)amino]-
- 2-[methyl(propan-2-yl)amino]acetonitrile
- 2-(Isopropyl(methyl)amino)acetonitrile
- DTXSID70441300
- 62842-31-3
- AKOS000177748
- SCHEMBL5984205
-
- Inchi: 1S/C6H12N2/c1-6(2)8(3)5-4-7/h6H,5H2,1-3H3
- InChI Key: OKVCJTAEKCLWKS-UHFFFAOYSA-N
- SMILES: N(C)(CC#N)C(C)C
Computed Properties
- Exact Mass: 112.10016
- Monoisotopic Mass: 112.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 98.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.03
Acetonitrile, [methyl(1-methylethyl)amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-267411-1.0g |
2-[methyl(propan-2-yl)amino]acetonitrile |
62842-31-3 | 1.0g |
$492.0 | 2023-03-01 | ||
| Enamine | EN300-267411-2.5g |
2-[methyl(propan-2-yl)amino]acetonitrile |
62842-31-3 | 2.5g |
$1020.0 | 2023-03-01 | ||
| Enamine | EN300-267411-5.0g |
2-[methyl(propan-2-yl)amino]acetonitrile |
62842-31-3 | 5.0g |
$1291.0 | 2023-03-01 | ||
| Enamine | EN300-267411-10.0g |
2-[methyl(propan-2-yl)amino]acetonitrile |
62842-31-3 | 10.0g |
$1623.0 | 2023-03-01 |
Acetonitrile, [methyl(1-methylethyl)amino]- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
62842-31-3 (Acetonitrile, [methyl(1-methylethyl)amino]-) Related Products
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